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An In-depth Technical Guide on
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For Researchers, Scientists, and Drug Development Professionals

Abstract
Tetrabutylammonium bibenzoate is an organic salt with the chemical formula C₃₀H₄₇NO₄.[1]

[2][3] It is composed of a tetrabutylammonium cation and a hydrogen bis(benzoate) anion.[4]

The anion, also referred to as bibenzoate or bioxyanion, consists of two benzoate moieties

linked by a short, strong hydrogen bond.[1][4] This compound is notable for its solubility in

organic solvents, a property conferred by the bulky, lipophilic tetrabutylammonium cation, which

makes it a useful reagent in various organic reactions.[4][5] This guide provides a detailed

overview of its chemical structure, based on available crystallographic and spectroscopic data.

Chemical Structure and Nomenclature
Tetrabutylammonium bibenzoate is an ionic compound. Its structure is best understood by

examining its constituent ions: the tetrabutylammonium cation and the hydrogen bis(benzoate)

anion.
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The tetrabutylammonium cation, [N(C₄H₉)₄]⁺, consists of a central nitrogen atom covalently

bonded to four butyl chains. The nitrogen atom bears a positive charge. The four alkyl chains

are arranged tetrahedrally around the nitrogen. This large, sterically hindered, and lipophilic

cation is responsible for the compound's solubility in many nonpolar organic solvents.[5]

Hydrogen Bis(benzoate) Anion
The "bibenzoate" anion is more accurately described as the hydrogen bis(benzoate) anion,

[(C₆H₅COO)₂H]⁻.[4] This anion is a homodimer of two benzoate units. It is formed from a

benzoate anion (C₆H₅COO⁻) and its conjugate acid, benzoic acid (C₆H₅COOH).[2]

The two benzoate residues are linked by a short and strong hydrogen bond between the

carboxylic oxygen atoms.[4] Carboxylic acids are well-known to form hydrogen-bonded dimers.

[6][7][8] In the case of the hydrogen bis(benzoate) anion, the proton is shared between the two

benzoate moieties, resulting in a symmetric or near-symmetric O–H–O bond.[4]

The IUPAC name for this compound is tetrabutylammonium hydrogen bis(benzoate).[4] It is

also known by synonyms such as N,N,N-Tributyl-1-butanaminium Bibenzoate and Bioxyanion.

[1][2]

Physicochemical Properties
A summary of the key physicochemical properties of tetrabutylammonium bibenzoate is

presented in Table 1.

Property Value Reference

CAS Number 116263-39-9 [1][9][10]

Molecular Formula C₃₀H₄₇NO₄ [1][2][3]

Molecular Weight 485.70 g/mol [1][2]

IUPAC Name

benzoic

acid;tetrabutylazanium;benzoa

te

[2]

Crystallographic Data
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The crystal structure of tetrabutylammonium hydrogen bis(benzoate) has been determined by

single-crystal X-ray diffraction.[4]

Key Crystallographic Parameters:

Crystal System: Orthorhombic

Space Group: Pccn

O···O distance in the anion: 2.459(3) Å

The crystallographic data reveals that the two benzoate groups in the anion are linked by a

short, crystallographically symmetrical O···H···O hydrogen bond.[4] This short distance is

indicative of a very strong hydrogen bond. The structure also shows the presence of bifurcated

C–H···O hydrogen bonds that connect the cations and anions, forming infinite chains within the

crystal lattice.[4]

Experimental Protocols
As of the current date, there is a limited amount of publicly available, detailed experimental

protocols specifically for the synthesis or application of tetrabutylammonium bibenzoate.

However, the synthesis of the related compound, tetrabutylammonium benzoate, typically

involves the reaction of tetrabutylammonium hydroxide with benzoic acid.[5] It can be inferred

that the synthesis of tetrabutylammonium bibenzoate would involve a similar acid-base

reaction, likely with a 1:2 stoichiometric ratio of tetrabutylammonium hydroxide to benzoic acid.

Due to the specialized nature of this compound, detailed experimental protocols for its use in

specific applications, such as a catalyst for group transfer polymerization, are found in

specialized literature and patents.[4]

Logical and Structural Relationships
The structural composition of tetrabutylammonium bibenzoate can be visualized as a

hierarchical relationship of its constituent parts. This relationship is depicted in the following

diagram.
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Structural Composition of Tetrabutylammonium Bibenzoate

Tetrabutylammonium Bibenzoate

Tetrabutylammonium Cation
[N(C4H9)4]+

ionic bond

Hydrogen Bis(benzoate) Anion
[(C6H5COO)2H]-

ionic bond

Benzoic Acid
(C6H5COOH)

forms from

Benzoate Anion
(C6H5COO)-

forms from

conjugate acid-base pair

Click to download full resolution via product page

Caption: Diagram showing the ionic and compositional relationships in tetrabutylammonium
bibenzoate.

Conclusion
Tetrabutylammonium bibenzoate is a well-defined chemical compound with a structure

confirmed by X-ray crystallography. Its key feature is the hydrogen bis(benzoate) anion, where

two benzoate units are held together by a strong, short hydrogen bond. The large organic

cation makes the salt soluble in non-polar solvents, enabling its use in organic synthesis. While

detailed, standardized experimental protocols are not widely available, its synthesis and

applications are reported in specialized chemical literature. This guide provides a foundational

understanding of its chemical structure for researchers and professionals in the field.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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